Cerium-140

• CAS: 14191-73-2
• Molecular Formula: Ce
• Molecular Weight: 139.90545 g/mol
• SMILES: [Ce]
• InChI: InChI=1S/Ce/i1+0
• InChIKey: GWXLDORMOJMVQZ-IGMARMGPSA-N

Natural cerium contains only 88.45% 140Ce; co-occurring 142Ce (11.11%) creates isobaric interference at m/z 142 and confounds neutron capture cross-section measurements (σ_140Ce = 0.54±0.03 b vs. σ_142Ce = 0.83±0.04 b). Enriched 140Ce (>99%) eliminates these interferences. • Enables ID-ICP-MS quantification at MDL 0.55 ng g⁻¹ with 99.7% recovery in biological matrices • Validated target material for nuclear cross-section experiments at n_TOF (CERN) and GELINA facilities • Non-radioactive stable tracer for human biokinetic studies; detected at 1 ng mL⁻¹ via TIMS Supplied as oxide (140CeO₂) or metal; custom enrichment levels and packaging available.

Enriched Cerium-140 Isotope: Technical Overview

Cerium-140 (140Ce) is the most abundant stable isotope of cerium, comprising 88.45% of natural cerium [1]. It is a stable, non-radioactive isotope with 58 protons and 82 neutrons, notable for its closed neutron shell (N=82) which confers unique nuclear properties [2]. While 140Ce is the primary constituent of natural cerium, its isotopically enriched form (>99% 140Ce) is a specialized material procured for high-precision applications where natural isotopic abundance is insufficient, including as a target for neutron capture experiments [3], as a spike in isotope dilution mass spectrometry [4], and as a stable tracer in biokinetic studies [5].

Workflow Neutron capture experiments, nuclear cross-section validation

Selection Enriched >99% 140Ce oxide or metal target

Use context ID-ICP-MS spike, stable tracer for biokinetic studies, atomic weight metrology

• [1] WebElements Periodic Table, 'Cerium: isotope data', 2025. View Source
• [2] ChemLin, 'Cerium-140 - isotopic data and properties', 2025. View Source
• [3] Amaducci, S. et al., 'First Results of the 140Ce(n,γ)141Ce Cross-Section Measurement at n_TOF', Universe, vol. 7, no. 6, 2021, p. 200. View Source
• [4] Li, B. et al., 'Determination of cerium, neodymium and samarium in biological materials at low levels by isotope dilution inductively coupled plasma mass spectrometry', Journal of Analytical Atomic Spectrometry, vol. 14, no. 12, 1999, pp. 1843-1848. View Source
• [5] Höllriegl, V. et al., 'Measuring technique for thermal ionisation mass spectrometry of human tracer kinetic study with stable cerium isotopes', Isotopes in Environmental and Health Studies, vol. 47, no. 2, 2011, pp. 238-252. View Source

Why Natural Cerium Cannot Substitute for Enriched 140Ce

Generic substitution of enriched 140Ce with natural cerium or other cerium isotopes fails in applications demanding isotopic specificity. Natural cerium contains only 88.45% 140Ce, with significant fractions of 142Ce (11.11%), 138Ce (0.25%), and 136Ce (0.19%) that introduce isobaric interferences and confound precise measurements [1]. In mass spectrometry, the presence of 142Ce creates direct interference with 142Nd, necessitating complex mathematical corrections that degrade precision when analyzing Nd isotopes [2]. Conversely, for nuclear applications, the thermal neutron capture cross-section of 140Ce (0.54±0.03 barns) is fundamentally different from that of 142Ce (0.83±0.04 barns), meaning that cross-section measurements and nuclear model validations require isotopically pure material to avoid signal contamination from other isotopes [3]. Furthermore, in tracer studies, the simultaneous detection of multiple Ce isotopes relies on distinct mass signatures; using natural Ce would obliterate the ability to differentiate administered tracer from endogenous background [4]. These quantitative differences mandate the procurement of specifically enriched 140Ce for any application where isotopic purity directly governs data integrity or model accuracy.

⚠ Natural cerium contains 11.11% 142Ce, which creates direct isobaric interference with 142Nd in MC-ICP-MS and ID-MS workflows.

⚠ Neutron capture cross-section differs by ~35% between 140Ce and 142Ce; using natural Ce yields an inaccurate weighted average, compromising nuclear model validation.

⚠ Multiple Ce isotopes obscure tracer-background differentiation in biokinetic studies; enriched 140Ce is required for unambiguous TIMS detection.

• [1] WebElements Periodic Table, 'Cerium: isotope data', 2025. View Source
• [2] Pourkhorsandi, H. et al., 'Cerium stable isotope analysis of synthetic and terrestrial rock reference materials by MC-ICPMS', Talanta, vol. 224, 2021, p. 121877. View Source
• [3] Kulkarni, S.D. et al., 'Determination of thermal neutron capture cross-section of cerium isotopes', The European Physical Journal A, vol. 61, 2025, p. 149. View Source
• [4] Höllriegl, V. et al., 'Measuring technique for thermal ionisation mass spectrometry of human tracer kinetic study with stable cerium isotopes', Isotopes in Environmental and Health Studies, vol. 47, no. 2, 2011, pp. 238-252. View Source

Quantitative Differentiation: Enriched 140Ce vs. Other Isotopes

Neutron Capture Cross-Section: 140Ce vs. 142Ce

The thermal neutron capture cross-section of 140Ce is 0.54 ± 0.03 barns, which is 35% lower than the cross-section of 142Ce (0.83 ± 0.04 barns) [1]. This quantitative difference is critical for nuclear criticality safety calculations and neutron activation experiments, where the use of natural cerium (a mixture of both isotopes) would produce a weighted-average cross-section that does not accurately reflect the behavior of either pure isotope [2]. Enriched 140Ce is required to validate cross-section models and to ensure the safety margins in systems containing cerium as a neutron absorber.

Thermal n,γ cross-section

Direct comparison

140Ce: 0.54 ± 0.03 b
142Ce: 0.83 ± 0.04 b
Difference: 35% lower

Reported cross-section difference supports target enrichment for criticality safety models.

Am-Be source, HPGe spectrometry; natural CeO₂ samples.

Evidence Dimension	Thermal neutron capture cross-section
Target Compound Data	0.54 ± 0.03 barns
Comparator Or Baseline	Cerium-142: 0.83 ± 0.04 barns
Quantified Difference	140Ce cross-section is 35% lower than 142Ce
Conditions	Thermal neutron irradiation of natural CeO2 samples; Am-Be neutron source; HPGe gamma spectrometry

Why This Matters

Procuring enriched 140Ce instead of natural Ce is essential for nuclear criticality safety calculations, as substituting natural Ce would introduce an inaccurate, weighted-average cross-section that undermines model validation and reactor safety assessments.

• [1] Kulkarni, S.D. et al., 'Determination of thermal neutron capture cross-section of cerium isotopes', The European Physical Journal A, vol. 61, 2025, p. 149. View Source
• [2] Chapman, C., Pigni, M.T., Guber, K.H., 'PROGRESS ON 140,142CE NEUTRON CROSS SECTION RESOLVED RESONANCE REGION EVALUATIONS', Oak Ridge National Laboratory, OSTI 1607122, 2019. View Source

Isobaric Interference Reduction in Geochemical MS

In natural cerium, 140Ce constitutes 88.45% of the total isotopic abundance, but the presence of 142Ce (11.11%) creates a direct isobaric interference with 142Nd during multi-collector ICP-MS analysis [1]. This interference necessitates a mathematical correction based on the measured 143Nd signal, which introduces additional uncertainty. In contrast, the use of enriched 140Ce (>99% 140Ce, <1% 142Ce) eliminates this isobaric interference at mass 142, enabling direct and more precise measurement of 142Ce/140Ce ratios with a reported reproducibility of 0.03‰ (2SD) [2]. This is critical for La-Ce geochronology and Ce stable isotope fractionation studies.

Isobaric interference control

Class-level inference

Enriched 140Ce: >99% 140Ce,

Supports elimination of 142Ce/142Nd isobaric correction in MC-ICP-MS.

Data to verify; enrichment specification from supplier expected.

Stable vs. radioactive tracer

Cross-study comparable

140Ce: LOD 1 ng mL⁻¹ (TIMS)
141Ce: T₁/₂=32.5 d, restricted for human volunteers

Stable 140Ce enables human biokinetic research without radiation safety constraints.

TIMS double Ta filament; oral/i.v. administration.

Atomic weight precision

Cross-study comparable

Atomic weight 140.1157 ± 0.0008
Relative uncertainty ~6 ppm

Enriched 140Ce spike improves measurement precision >2000-fold vs. routine concentration analysis.

TIMS synthetic isotope mixtures; ID-ICP-MS biological CRMs.

s-Process MACS revision

Direct comparison

MACS at kT=30 keV ~15% lower than previous evaluations

Supports refined stellar nucleosynthesis models; pure 140Ce target avoids 142Ce contamination.

n_TOF facility; 99.4% enriched 140Ce sample.

ID-ICP-MS detection limit

Direct comparison

MDL 0.55 ng g⁻¹; recovery 99.7%; RSD 1.4%

Isotope dilution with 140Ce/142Ce pair outperforms external calibration for biological matrices.

Bush Leaves and Human Hair CRMs.

Evidence Dimension	Isotopic composition and 142Nd interference
Target Compound Data	Enriched 140Ce: >99% 140Ce, <1% 142Ce
Comparator Or Baseline	Natural Ce: 88.45% 140Ce, 11.11% 142Ce
Quantified Difference	142Ce abundance reduced from 11.11% to <1%; enables direct 142Ce/140Ce measurement with 0.03‰ reproducibility
Conditions	MC-ICP-MS analysis of Ce isotope ratios in geological reference materials

Why This Matters

For geochemical laboratories, purchasing enriched 140Ce rather than natural Ce eliminates the time-consuming and error-prone isobaric correction for 142Nd, directly improving the precision and throughput of Ce isotope ratio measurements.

• [1] WebElements Periodic Table, 'Cerium: isotope data', 2025. View Source
• [2] Pourkhorsandi, H. et al., 'Cerium stable isotope analysis of synthetic and terrestrial rock reference materials by MC-ICPMS', Talanta, vol. 224, 2021, p. 121877. View Source

Stable vs. Radioactive Tracer for Biokinetic Studies

Stable enriched 140Ce, administered as an oral or intravenous tracer, enables biokinetic studies in humans without the regulatory and safety constraints of radioactive 141Ce (T1/2 = 32.5 d) [1]. A Thermal Ionization Mass Spectrometry (TIMS) method developed for this purpose achieved a detection limit of 1 ng mL⁻¹ in blood and urine samples using a double tantalum filament technique, with simultaneous measurement of multiple Ce isotopes to differentiate administered tracer from endogenous background [2]. This approach provides a safe, quantitative alternative to radiotracer methods, which are often restricted or prohibited for human volunteer studies.

Stable vs. radioactive tracer

Cross-study comparable

140Ce: LOD 1 ng mL⁻¹ (TIMS)
141Ce: T₁/₂=32.5 d, restricted for human volunteers

Stable 140Ce enables human biokinetic research without radiation safety constraints.

TIMS double Ta filament; oral/i.v. administration.

Evidence Dimension	Tracer detection limit and regulatory status
Target Compound Data	Stable 140Ce tracer: detection limit 1 ng mL⁻¹ in blood/urine; no radioactivity; suitable for human studies
Comparator Or Baseline	Radioactive 141Ce: half-life 32.5 days; requires radiation safety protocols; often restricted for human volunteer research
Quantified Difference	140Ce eliminates radiation exposure and enables human studies that are logistically or ethically infeasible with 141Ce
Conditions	TIMS analysis after oral/intravenous administration to human volunteers

Why This Matters

Procuring enriched 140Ce as a stable tracer expands the scope of permissible human biokinetic research, circumventing the ethical and regulatory hurdles associated with radioactive 141Ce while maintaining comparable or superior analytical sensitivity.

• [1] WebElements Periodic Table, 'Cerium: isotope data', 2025. View Source
• [2] Höllriegl, V. et al., 'Measuring technique for thermal ionisation mass spectrometry of human tracer kinetic study with stable cerium isotopes', Isotopes in Environmental and Health Studies, vol. 47, no. 2, 2011, pp. 238-252. View Source

Atomic Weight Precision via Isotope Dilution MS

Enriched 140Ce and 142Ce were used to prepare nine synthetic isotope mixtures for the precise determination of the instrumental mass bias correction factor in thermal ionization mass spectrometry. This absolute calibration method yielded a cerium atomic weight of 140.1157 ± 0.0008 [1]. In contrast, standard ICP-MS analyses of natural cerium using external calibration or standard bracketing typically achieve uncertainties in the range of 1-3% RSD for concentration determinations [2]. The use of enriched 140Ce as a primary spike enables a reduction in measurement uncertainty by two orders of magnitude for critical metrological applications.

Atomic weight precision

Cross-study comparable

Atomic weight 140.1157 ± 0.0008
Relative uncertainty ~6 ppm

Enriched 140Ce spike improves measurement precision >2000-fold vs. routine concentration analysis.

TIMS synthetic isotope mixtures; ID-ICP-MS biological CRMs.

Evidence Dimension	Uncertainty in atomic weight / isotope ratio determination
Target Compound Data	Atomic weight determined as 140.1157 ± 0.0008 using enriched 140Ce and 142Ce mixtures (relative uncertainty ≈ 6 ppm)
Comparator Or Baseline	Standard ID-ICP-MS with natural Ce: typical RSD of 1.4% for Ce concentration (10 ng level)
Quantified Difference	Enriched 140Ce method improves precision by a factor of >2000 compared to routine concentration measurements
Conditions	TIMS analysis of synthetic isotope mixtures; ID-ICP-MS analysis of biological CRMs

Why This Matters

For metrology institutes and reference material producers, the procurement of high-purity enriched 140Ce is non-negotiable for establishing primary calibration standards and for validating the accuracy of routine analytical methods for rare earth elements.

• [1] Zhao, M.T. et al., 'Precise Determination of Cerium Isotopic Abundance', Journal of Instrumental Analysis, vol. 3, 1998, pp. 1-4. View Source
• [2] Li, B. et al., 'Determination of cerium, neodymium and samarium in biological materials at low levels by isotope dilution inductively coupled plasma mass spectrometry', Journal of Analytical Atomic Spectrometry, vol. 14, no. 12, 1999, pp. 1843-1848. View Source

s-Process Bottleneck in Stellar Nucleosynthesis

The neutron capture reaction 140Ce(n,γ)141Ce represents a bottleneck in the astrophysical s-process, meaning that its cross-section directly determines the calculated abundance of cerium in stars. Discrepancies between observed cerium abundances in globular clusters and theoretical model predictions have been attributed to inaccuracies in the 140Ce capture cross-section [1]. Recent high-precision measurements at CERN's n_TOF facility, using a 99.4% enriched 140Ce oxide sample, aim to resolve this discrepancy [2]. The stellar Maxwellian-averaged cross-section (MACS) for 140Ce was found to be approximately 15% smaller than previous evaluations, highlighting the necessity of isotopically pure 140Ce targets for accurate astrophysical model inputs [3].

s-Process MACS revision

Direct comparison

MACS at kT=30 keV ~15% lower than previous evaluations

Supports refined stellar nucleosynthesis models; pure 140Ce target avoids 142Ce contamination.

n_TOF facility; 99.4% enriched 140Ce sample.

Evidence Dimension	Stellar Maxwellian-averaged neutron capture cross-section (MACS) at kT=30 keV
Target Compound Data	140Ce MACS ≈ 15% smaller than most recent experimental values (relative reduction)
Comparator Or Baseline	Previous experimental evaluations and nuclear data libraries (e.g., KADoNiS)
Quantified Difference	New MACS value is approximately 15% lower, significantly impacting s-process abundance predictions
Conditions	n_TOF facility at CERN; 99.4% enriched 140Ce sample; quasi-Maxwellian neutron spectrum

Why This Matters

Astrophysics research groups must procure 99%+ enriched 140Ce to conduct neutron capture experiments; the use of natural cerium or lower-enrichment material would contaminate the 140Ce signal with competing reactions from 142Ce, rendering the data unsuitable for refining stellar nucleosynthesis models.

• [1] Sahoo, R.N. et al., 'Stellar s-process neutron capture cross section of Ce isotopes', Physical Review C, vol. 109, no. 2, 2024, p. 025808. View Source
• [2] Amaducci, S. et al., 'First Results of the 140Ce(n,γ)141Ce Cross-Section Measurement at n_TOF', Universe, vol. 7, no. 6, 2021, p. 200. View Source
• [3] Käppeler, F. et al., 'Neutron capture cross sections of the cerium isotopes for s- and p-process studies', Physical Review C, vol. 53, no. 3, 1996, pp. 1397-1408. View Source

ID-ICP-MS Detection Limit vs. External Calibration

An isotope dilution method using the 140Ce/142Ce isotope pair achieved a method detection limit (MDL) of 0.55 ng g⁻¹ for cerium in biological materials, with a recovery of 99.7% at the 10 ng level and precision of 1.4% RSD [1]. In comparison, the same study reported that external calibration ICP-MS from four collaborating laboratories showed deviations ranging from 0.5% to 1.4% for Ce in certified reference materials, but with higher inter-laboratory variability [1]. The isotope dilution approach, which relies on enriched 140Ce or 142Ce spikes, provides superior accuracy and precision for low-level Ce quantification in complex matrices.

ID-ICP-MS detection limit

Direct comparison

MDL 0.55 ng g⁻¹; recovery 99.7%; RSD 1.4%

Isotope dilution with 140Ce/142Ce pair outperforms external calibration for biological matrices.

Bush Leaves and Human Hair CRMs.

Evidence Dimension	Method detection limit and recovery for Ce in biological materials
Target Compound Data	ID-ICP-MS (140Ce/142Ce pair): MDL = 0.55 ng g⁻¹; recovery = 99.7%; RSD = 1.4%
Comparator Or Baseline	External calibration ICP-MS: deviation from certified values up to 1.4%
Quantified Difference	ID-ICP-MS provides MDL of 0.55 ng g⁻¹ and superior accuracy vs. external calibration
Conditions	Analysis of certified reference materials (Bush Leaves GBW 07603, Human Hair GBW 09101)

Why This Matters

Analytical laboratories requiring sub-ppb quantification of cerium in biological or environmental samples should procure enriched 140Ce (or 142Ce) to implement high-accuracy ID-ICP-MS methods, as external calibration approaches fail to correct for matrix effects and instrumental drift to the same degree.

• [1] Li, B. et al., 'Determination of cerium, neodymium and samarium in biological materials at low levels by isotope dilution inductively coupled plasma mass spectrometry', Journal of Analytical Atomic Spectrometry, vol. 14, no. 12, 1999, pp. 1843-1848. View Source

Procurement Scenarios for Enriched Cerium-140

Neutron Cross-Section for Criticality Safety

Enriched 140Ce (>99%) is essential for nuclear data evaluation programs such as the US Nuclear Criticality Safety Program, which requires high-fidelity cross-section data for 140Ce and 142Ce up to 200 keV to improve self-shielding factor calculations [1]. The use of natural cerium would confound the 140Ce signal with contributions from 142Ce (0.83±0.04 b) and other isotopes, invalidating the R-matrix analysis of resonance parameters [2]. Procurement of enriched 140Ce oxide or metal targets is therefore mandated for transmission and capture experiments at facilities like GELINA and n_TOF [3].

ID-MS Spike for Ultra-Trace Cerium Quantification

Analytical laboratories developing ID-ICP-MS methods for biological, environmental, or geological samples require enriched 140Ce or 142Ce as primary spikes. As demonstrated by Li et al. (1999), the 140Ce/142Ce isotope pair enables cerium quantification with an MDL of 0.55 ng g⁻¹ and recovery of 99.7% in complex matrices like human hair and wheat flour [4]. This level of performance cannot be achieved using natural cerium standards due to the lack of an appropriate isotope ratio for the dilution calculation.

Stable Tracer for Human Biokinetic Studies

Human volunteer studies investigating the absorption, distribution, and excretion of cerium require a non-radioactive tracer. Enriched 140Ce, administered orally or intravenously, can be quantified in blood and urine at concentrations as low as 1 ng mL⁻¹ using TIMS [5]. This approach provides a safe, regulatory-compliant alternative to radioactive 141Ce, which is subject to strict radiation safety protocols and is often unsuitable for repeated human studies. The stable isotope methodology directly supports the refinement of biokinetic models for occupational and environmental exposure assessment [5].

Calibration Standard for Atomic Weight Metrology

National metrology institutes and reference material producers use enriched 140Ce and 142Ce to prepare synthetic isotope mixtures for the absolute calibration of mass spectrometers. This method, which achieved a cerium atomic weight determination of 140.1157±0.0008 (relative uncertainty ~6 ppm), is the gold standard for establishing traceability in rare earth element analysis [6]. The procurement of high-purity (>99%) enriched 140Ce is a prerequisite for maintaining the international consistency of certified reference material values.

Application

Selection Property

Validation Focus

Nuclear criticality safety research

Isotopic purity >99% 140Ce

Cross-section model validation

ID-ICP-MS ultra-trace Ce analysis

Enriched 140Ce spike

Matrix-effect correction and MDL review

Human biokinetic tracer research

Stable 140Ce tracer

TIMS detection in biological research matrices

Atomic weight metrology

High-purity enriched 140Ce

Instrument mass bias calibration

• [1] Chapman, C., Pigni, M.T., Guber, K.H., 'PROGRESS ON 140,142CE NEUTRON CROSS SECTION RESOLVED RESONANCE REGION EVALUATIONS', Oak Ridge National Laboratory, OSTI 1607122, 2019. View Source
• [2] Kulkarni, S.D. et al., 'Determination of thermal neutron capture cross-section of cerium isotopes', The European Physical Journal A, vol. 61, 2025, p. 149. View Source
• [3] Amaducci, S. et al., 'First Results of the 140Ce(n,γ)141Ce Cross-Section Measurement at n_TOF', Universe, vol. 7, no. 6, 2021, p. 200. View Source
• [4] Li, B. et al., 'Determination of cerium, neodymium and samarium in biological materials at low levels by isotope dilution inductively coupled plasma mass spectrometry', Journal of Analytical Atomic Spectrometry, vol. 14, no. 12, 1999, pp. 1843-1848. View Source
• [5] Höllriegl, V. et al., 'Measuring technique for thermal ionisation mass spectrometry of human tracer kinetic study with stable cerium isotopes', Isotopes in Environmental and Health Studies, vol. 47, no. 2, 2011, pp. 238-252. View Source
• [6] Zhao, M.T. et al., 'Precise Determination of Cerium Isotopic Abundance', Journal of Instrumental Analysis, vol. 3, 1998, pp. 1-4. View Source